![molecular formula C10H11ClO2 B3115775 2-(4-Methylphenoxy)propanoyl chloride CAS No. 211184-90-6](/img/structure/B3115775.png)
2-(4-Methylphenoxy)propanoyl chloride
Overview
Description
2-(4-Methylphenoxy)propanoyl chloride is a chemical compound with the molecular formula C10H11ClO2 and a molecular weight of 198.65 . It is used for proteomics research .
Synthesis Analysis
The synthesis of this compound involves several steps. The reaction conditions include the use of sodium hydroxide in water for 0.75h, thionyl chloride for 8h, and heating . Other conditions involve the use of oxalyl dichloride and N,N-dimethyl-formamide in dichloromethane at 0 - 20℃ .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly provided in the search results. Its molecular weight is 198.65 and its molecular formula is C10H11ClO2 .Scientific Research Applications
Protection Strategy for Hydroxyl and Amino Functionalities
In the realm of organic synthesis, 2-(4-Methylphenoxy)propanoyl chloride exhibits promising applications. A study by Ramesh, Bhat, and Chandrasekaran (2005) detailed the use of propargyloxycarbonyl chloride (analogous in reactivity to this compound) for protecting hydroxyl and amino functionalities of amino alcohols and aminophenols. They highlighted an innovative protection strategy allowing simultaneous protection of amine and alcohol groups and selective deprotection of the alcohol group, showcasing the compound's potential in complex organic synthesis (Ramesh, Bhat, & Chandrasekaran, 2005).
Biological Activity and Molecular Interaction
Carbonara et al. (2001) investigated the biological activity of related compounds, like 2-(4-chloro-phenoxy)propanoic and 2-(4-chloro-phenoxy)butanoic acids, in rat striated muscle, focusing on their ability to block chloride membrane conductance. Their research on chiral analogues and the introduction of aryloxy moieties provided insights into the compound's interaction with specific receptors and its subsequent biological activity, indicating potential applications in biochemistry and pharmacology (Carbonara et al., 2001).
Environmental Analysis and Monitoring
Nuhu, Basheer, Alhooshani, and Al-Arfaj (2012) developed a sensitive and accurate method for determining model phenoxy herbicides, including this compound derivatives, in water samples. Their approach involving phase transfer microextraction and simultaneous derivatization followed by GC-MS analysis signifies the compound's relevance in environmental monitoring and analytical chemistry (Nuhu, Basheer, Alhooshani, & Al-Arfaj, 2012).
Synthesis and Chemical Properties
The study by Dan-shen (2009) on synthesizing 2-methyl-2-[4-(2-oxo-2-(pyrrolidin-1-yl) ethyl) phenoxy] propanoic acid, starting from 2-(4-hydroxyphenyl)acetyl chloride, exemplifies the versatile chemical properties and synthetic utility of compounds related to this compound. The research provides valuable information about its reactivity and potential applications in creating novel chemical entities (Zhang Dan-shen, 2009).
Mechanism of Action
Future Directions
The future directions for the use and study of 2-(4-Methylphenoxy)propanoyl chloride are not explicitly mentioned in the search results. Given its use in proteomics research , it may continue to be a valuable tool in this field. Further advancements may depend on ongoing research and developments in related areas.
properties
IUPAC Name |
2-(4-methylphenoxy)propanoyl chloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c1-7-3-5-9(6-4-7)13-8(2)10(11)12/h3-6,8H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQDQDWHOFAGXHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC(C)C(=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901288573 | |
Record name | 2-(4-Methylphenoxy)propanoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901288573 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
211184-90-6 | |
Record name | 2-(4-Methylphenoxy)propanoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=211184-90-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Methylphenoxy)propanoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901288573 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.